Cas no 79916-07-7 (Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate)
79916-07-7 structure
Product Name:Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate
CAS No:79916-07-7
MF:C22H29N3O3
MW:383.4839656353
CID:564322
PubChem ID:174194
Update Time:2025-04-19
Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate
- [7-(diethylamino)phenoxazin-3-ylidene]-diethylazanium,acetate
- 3,7-bis(diethylamino)phenoxazin-5-ium acetate
- DTXSID4072865
- 79916-07-7
- Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate (1:1)
- NS00090584
- EINECS 279-349-8
-
- Inchi: 1S/C20H26N3O.C2H4O2/c1-5-22(6-2)15-9-11-17-19(13-15)24-20-14-16(23(7-3)8-4)10-12-18(20)21-17;1-2(3)4/h9-14H,5-8H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: PAQRKFBPHDBILN-UHFFFAOYSA-M
- SMILES: O1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N(CC)CC.[O-]C(C)=O
Computed Properties
- Exact Mass: 383.22089180g/mol
- Monoisotopic Mass: 383.22089180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 558
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68Ų
Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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